Cas no 3082-62-0 ((1S)-1-(naphthalen-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(naphthalen-2-yl)ethan-1-amine
• CAS No: 3082-62-0
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD00085366
• CID: 43787
• PubChem ID: 87560077
• Update Time: 2025-06-19

(1S)-1-(naphthalen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Naphthalen-2-yl)ethanamine
• (S)-(-)-1-(2-Naphthyl)ethylamine
• (S)-1-(2-Naphthyl)ethylamine
• (S)-(?)-1-(2-Naphthyl)ethylamine
• 1-Naphthalen-2-yl-ethylamine
• (1R)-1-naphth-2-yl-ethylamine
• (1S)-1-(2-naphthyl)ethylamine
• (R)-(+)-1-naphthalen-2-yl-ethylamine
• (R)-[1-(naphthalen-2-yl)ethyl]amine
• (R)-1-(2-naphthyl)ethylamine
• (R)-1-(naphth-2-yl)-ethylamine
• (R)-1-amino-1-(2-naphthyl)ethane
• 70942_ALDRICH
• 70942_FLUKA
• AI-942
• R-(+)-1-(2-naphthyl)ethylamine
• SBB003846
• SureCN38429
• (S)-2-(1-Aminoethyl)naphthalene
• 2-Naphthalenemethanamine,a-methyl-, (S)-
• 2-Naphthalenemethylamine, a-methyl-, (S)-(-)- (8CI)
• (-)-1-(2-Naphthyl)ethylamine
• (-)-a-2-Naphthylethylamine
• (1S)-1-(2-Naphthyl)ethanamine
• (S)-(-)-1-(Naphthalen-2-yl)ethylamine
• (S)-(-)-a-(2-Naphthyl)ethylamine
• (S)-1-(b-Naphthyl)ethylamine
• (S)-a-Methyl-2-naphthalenemethanamine
• (aS)-a-Methyl-2-Naphthalenemethanamine
• [(S)-1-(Naphthalen-2-yl)ethyl]amine
• (S)-1-(naphth-2-yl)-ethylamine
• (S)-(-)-1-(2-Naphthyl)ethylamine, ChiPros(R), produced by BASF, >=98.5%
• (1S)-1-naphthalen-2-ylethanamine
• KHSYYLCXQKCYQX-VIFPVBQESA-N
• A876086
• SCHEMBL38429
• EN300-746359
• AMY25636
• 3082-62-0
• DS-17388
• MFCD00085366
• AKOS015840847
• N0726
• I11134
• CS-0053589
• J-018155
• (S)-(-)-1-(2-Naphthyl)ethylamine, >=99.0% (sum of enantiomers, GC)
• (1S)-1-(naphthalen-2-yl)ethan-1-amine
• (S)-1-(2-Naphthyl)ethanamine
• AI-942/25034862
• DTXSID60360915
• (S)-1-(naphth-2-yl)ethylamine
• (S)-1-naphthalen-2-yl-ethylamine
• (1S)-1-(2-naphthyl)ethanamine, AldrichCPR
• (1S)-1-(NAPHTHALEN-2-YL)ETHANAMINE

• MDL： MFCD00085366
• Inchi： 1S/C12H13N/c1-9(13)11-7-6-10-4-2-3-5-12(10)8-11/h2-9H,13H2,1H3/t9-/m0/s1
• InChI Key： KHSYYLCXQKCYQX-VIFPVBQESA-N
• SMILES： N[C@@H](C)C1C=CC2C=CC=CC=2C=1
• BRN： 3195949

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.064
• Melting Point: 53°C(lit.)
• Boiling Point: 143°C/7mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: -20 ° (C=1, MeOH)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02
• LogP: 3.55980
• Solubility: Not available
• Sensitiveness: Air Sensitive
• Specific Rotation: -21 º (c=1%, in MeOH)
• Optical Activity: [α]20/D −21±1°, c = 1% in methanol

(1S)-1-(naphthalen-2-yl)ethan-1-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 2923
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents

Additional information on (1S)-1-(naphthalen-2-yl)ethan-1-amine

Comprehensive Overview of (1S)-1-(naphthalen-2-yl)ethan-1-amine (CAS No. 3082-62-0)

(1S)-1-(naphthalen-2-yl)ethan-1-amine, with the CAS number 3082-62-0, is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a naphthalene ring and an amino group attached to a chiral carbon center. The chiral nature of this compound makes it particularly valuable for applications where enantiomeric purity is crucial.

The chemical structure of (1S)-1-(naphthalen-2-yl)ethan-1-amine can be represented as C₁₂H₁₃N. The naphthalene moiety provides a rigid, planar aromatic system, while the amino group introduces reactivity and functional versatility. The chiral center at the alpha position of the amino group allows for the synthesis of both enantiomers, (R) and (S), each with distinct properties and potential applications.

In recent years, the synthesis and application of (1S)-1-(naphthalen-2-yl)ethan-1-amine have been extensively studied. One notable approach to its synthesis involves the asymmetric hydrogenation of a prochiral ketone precursor using a chiral catalyst. This method has been optimized to achieve high enantiomeric excess (ee) values, making it a preferred route for large-scale production.

The pharmaceutical industry has shown particular interest in (1S)-1-(naphthalen-2-yl)ethan-1-amine due to its potential as a building block for drug discovery. The compound's ability to form stable amine derivatives through reactions such as reductive amination and alkylation has led to its use in the synthesis of various bioactive molecules. For instance, it has been employed in the development of small-molecule inhibitors targeting specific enzymes and receptors, which are crucial for treating diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the biological activities of (1S)-1-(naphthalen-2-yl)ethan-1-amine. One study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives have antiviral activity against several strains of influenza virus.

The safety profile of (1S)-1-(naphthalen-2-yl)ethan-1-amine is another critical aspect that has been investigated. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In addition to its pharmaceutical applications, (1S)-1-(naphthalen-2-yl)ethan-1-amine has found use in other areas of research. For example, it serves as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. Its role in asymmetric catalysis has been particularly noteworthy, contributing to the development of more sustainable synthetic methods.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of (1S)-1-(naphthalen-2-yl)ethan-1-amine have shown promising results, indicating that it can be safely disposed of without significant environmental harm. This aligns with the growing emphasis on green chemistry principles in both academic and industrial settings.

In conclusion, (1S)-1-(naphthalen-2-yl)ethan-1-amine (CAS No. 3082-62-0) is a versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and chiral nature make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.